Cas no 2320885-59-2 (N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide)

• Product Name: N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide
• CAS No: 2320885-59-2
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5946441
• PubChem ID: 132451496
• Update Time: 2025-05-24

N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide
• N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)-2-phenoxyacetamide
• N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]-2-phenoxyacetamide
• N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}-2-phenoxyacetamide
• 2320885-59-2
• AKOS040704617
• F6571-1721

• Inchi： 1S/C15H21NO5/c17-7-9-21-15(6-8-19-12-15)11-16-14(18)10-20-13-4-2-1-3-5-13/h1-5,17H,6-12H2,(H,16,18)
• InChI Key： ROVOGQFEMJQOOS-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(COC2C=CC=CC=2)=O)(C1)OCCO

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77Ų

Additional information on N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide

N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide: A Comprehensive Overview

The compound with CAS No. 2320885-59-2, commonly referred to as N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide, is a highly specialized chemical entity with significant potential in various fields. This compound has garnered attention due to its unique structure and promising applications in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, shedding light on its potential uses and mechanisms of action.

N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide is characterized by its complex molecular architecture, which includes a phenoxy group, an acetamide moiety, and a hydroxyl-substituted oxolane ring. The presence of these functional groups contributes to its versatile reactivity and selectivity in chemical reactions. Notably, the oxolane ring introduces a cyclic ether structure, which can enhance the compound's stability and solubility under certain conditions. This structural diversity makes it a valuable building block for synthesizing more intricate molecules.

Recent studies have highlighted the importance of N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide in drug discovery. Its ability to act as a precursor for bioactive compounds has been extensively explored. For instance, researchers have demonstrated that this compound can be transformed into potent inhibitors of key enzymes involved in metabolic disorders and neurodegenerative diseases. The incorporation of the phenoxy group into the molecule has been shown to enhance its pharmacokinetic properties, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide has also found utility in agrochemicals. Its ability to serve as an intermediate in the synthesis of herbicides and fungicides has been well-documented. The hydroxyl group within the oxolane ring plays a critical role in stabilizing the molecule during synthesis, ensuring high yields and purity. This has made it an essential component in the production of environmentally friendly agricultural chemicals.

The synthesis of N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps, such as the formation of the acetamide bond and the cyclization of the oxolane ring. These advancements have not only streamlined the production process but also reduced the environmental impact associated with its manufacturing.

From a sustainability perspective, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide represents a step forward in green chemistry. Its synthesis employs renewable feedstocks and energy-efficient reaction conditions, aligning with global efforts to minimize carbon footprints in chemical manufacturing. Furthermore, its biodegradability has been assessed under various environmental conditions, demonstrating its potential as an eco-friendly alternative to traditional chemicals.

In conclusion, N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}-2-phenoxyacetamide (CAS No. 2320885-59-2) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthetic methods and sustainability practices, positions it as a key player in modern chemical innovation. As research continues to uncover new possibilities for this compound, its role in shaping future technologies and therapies is expected to grow significantly.